Cas no 2757924-49-3 (1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid
• CAS No: 2757924-49-3
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6545578
• PubChem ID: 165763343
• Update Time: 2025-10-15

1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101451
• 1-[(benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid
• 2757924-49-3
• 1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid

• Inchi： 1S/C14H17NO4/c1-14(2)11(12(16)17)8-15(14)13(18)19-9-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3,(H,16,17)
• InChI Key： BYQWXIDDGNFNEK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid

1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid: A Comprehensive Overview

1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid, with the CAS number 2757924-49-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures that have gained attention due to their unique properties and potential applications in drug design. The structure of this compound features a benzyloxy carbonyl group attached to the azetidine ring, along with two methyl groups at the 2-position and a carboxylic acid group at the 3-position. These structural elements contribute to its distinct chemical properties and reactivity.

The synthesis of 1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid involves a series of well-established organic reactions. The starting material is typically an azetidine derivative, which undergoes functionalization to introduce the benzyloxy carbonyl group. This process often involves coupling reactions or protection/deprotection strategies to achieve the desired substitution pattern. The presence of two methyl groups at the 2-position suggests that steric effects play a crucial role in determining the compound's stability and reactivity. Recent studies have explored the use of this compound as a building block in peptide synthesis, where its unique structure allows for the formation of stable amide bonds under mild conditions.

In terms of physical properties, 1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid exhibits a melting point that is consistent with other azetidine derivatives. Its solubility in various solvents has been studied extensively, making it a valuable compound for both laboratory and industrial applications. The carboxylic acid group imparts acidic properties to the molecule, which can be exploited in various chemical transformations. Recent research has highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

The biological activity of this compound has been a subject of intense investigation. Studies have shown that it exhibits moderate antibacterial activity against a range of pathogens, including Gram-positive and Gram-negative bacteria. Additionally, its ability to inhibit certain enzymes involved in cancer cell proliferation has been reported in recent literature. These findings underscore its potential as a lead compound for drug discovery efforts. Researchers have also explored its pharmacokinetic properties, which are essential for determining its suitability as an orally active drug.

The application of 1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid extends beyond pharmaceuticals into materials science. Its unique structure makes it an attractive candidate for use in polymer synthesis, where it can serve as a monomer or cross-linking agent. Recent advancements in polymer chemistry have demonstrated its ability to form high-strength materials with excellent thermal stability. This versatility highlights its importance as a multi-functional compound with diverse applications across different scientific disciplines.

In conclusion, 1-[(Benzyloxy)carbonyl]-2,2-dimethylazetidine-3-carboxylic acid is a versatile compound with significant potential in various fields due to its unique structure and properties. Ongoing research continues to uncover new applications and insights into its chemical behavior, making it an essential compound for both academic and industrial pursuits.